Cas no 944902-04-9 ((2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine)

• Product name: (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine
• CAS No: 944902-04-9
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• CID: 4666687

(2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(Pyrrolidin-1-yl)pyrimidin-4-yl]methanamine
• 4-Pyrimidinemethanamine, 2-(1-pyrrolidinyl)-
• (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine

• Inchi： 1S/C9H14N4/c10-7-8-3-4-11-9(12-8)13-5-1-2-6-13/h3-4H,1-2,5-7,10H2
• InChI Key： DMZOQRUBOAQWEH-UHFFFAOYSA-N
• SMILES： C1(N2CCCC2)=NC=CC(CN)=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 63-65 °C
• Boiling Point: 362.5±34.0 °C at 760 mmHg
• Flash Point: 173.0±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine

Recent Advances in the Study of (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine (CAS: 944902-04-9)

In recent years, (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine (CAS: 944902-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinyl-pyrimidine scaffold, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of research has been the compound's role as a modulator of specific biological targets. Recent findings suggest that (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine exhibits high affinity for certain kinase enzymes, making it a valuable candidate for the development of kinase inhibitors. These inhibitors have potential applications in the treatment of cancers, inflammatory diseases, and neurodegenerative disorders. Structural-activity relationship (SAR) studies have further refined the understanding of how modifications to the pyrrolidinyl and pyrimidine moieties can enhance selectivity and potency.

Another significant advancement is the exploration of the compound's pharmacokinetic properties. Researchers have conducted in vitro and in vivo studies to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, which are critical for its development as a therapeutic agent. Additionally, efforts have been made to synthesize derivatives of (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine to improve its drug-like properties and reduce potential off-target effects.

The compound's potential in central nervous system (CNS) disorders has also been a focal point of recent research. Preliminary studies indicate that (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine can cross the blood-brain barrier and modulate neurotransmitter systems, suggesting its utility in treating conditions such as depression, anxiety, and schizophrenia. Further preclinical and clinical studies are needed to validate these findings and assess its safety and efficacy in humans.

In conclusion, (2-pyrrolidin-1-ylpyrimidin-4-yl)methanamine (CAS: 944902-04-9) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse biological activities, coupled with ongoing efforts to optimize its properties, position it as a valuable tool for drug discovery and a potential therapeutic agent. Future research should focus on advancing its clinical translation and exploring novel applications in medicine.